N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N,2,7-trimethylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N,2,7-trimethylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N5O2/c1-10-6-7-22-13(8-10)18-11(2)15(22)17(23)21(3)9-14-19-16(20-24-14)12-4-5-12/h6-8,12H,4-5,9H2,1-3H3
• InChI Key: DLAZYQBITVKBNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=O)N(C)CC3=NC(=NO3)C4CC4)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound contains several functional groups including a cyclopropyl group, a 1,2,4-oxadiazole ring, and an imidazo[1,2-a]pyridine ring. Compounds with these functional groups are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 1,2,4-oxadiazoles can generally be synthesized through the reaction of amidoximes with carboxylic acids or their derivatives in a suitable solvent, followed by cyclocondensation.

Molecular Structure Analysis

The molecular structure of this compound would likely involve intramolecular hydrogen bonding between the nitrogen atom of the oxadiazole moiety and an amide hydrogen.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many 1,2,4-oxadiazole derivatives exhibit diverse biological activities such as antibacterial, antiviral, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties.

Safety and Hazards

The safety and hazards would depend on the specific properties of the compound. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

Compounds containing 1,2,4-oxadiazole rings are of interest in various fields including medicine and agriculture due to their diverse biological activities. Future research may focus on developing new synthesis methods and exploring their potential applications.